Cas no 931411-90-4 (1H-Imidazole-2,5-diamine, 4-methyl-)

1H-Imidazole-2,5-diamine,  4-methyl- structure
931411-90-4 structure
Product Name:1H-Imidazole-2,5-diamine, 4-methyl-
CAS No:931411-90-4
MF:C4H8N4
MW:112.13311958313
CID:999413
PubChem ID:18959001
Update Time:2025-04-20

1H-Imidazole-2,5-diamine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2,5-diamine, 4-methyl-
    • 1H-Imidazole-2,5-diamine,4-methyl-
    • 4-methyl-1h-imidazole-2,5-diamine
    • 931411-90-4
    • 5-methyl-1H-imidazole-2,4-diamine
    • SCHEMBL3956367
    • Inchi: 1S/C4H8N4/c1-2-3(5)8-4(6)7-2/h5H2,1H3,(H3,6,7,8)
    • InChI Key: RAILXWOBMGLOMI-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(=C1C)N

Computed Properties

  • Exact Mass: 112.074896272g/mol
  • Monoisotopic Mass: 112.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 80.7Ų
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